Cas no 98923-51-4 (Benzenepropanoic acid,4-chloro-b-cyano-)
Benzenepropanoic acid,4-chloro-b-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,4-chloro-b-cyano-
- 3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID
- 3-(4-CHLOROPHENYL)-3-CYANOPROPANOICACID
- 98923-51-4
- DTXSID60573386
- D84538
- Benzenepropanoic acid, 4-chloro-beta-cyano-
- MFCD09955624
- CS-0365658
- SCHEMBL18382535
- 4-Chloro-beta-cyanobenzenepropanoic acid
- MTC9H73LV7
-
- Inchi: 1S/C10H8ClNO2/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14/h1-4,8H,5H2,(H,13,14)
- InChI Key: HFQBTRVHQUSNRH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C#N)CC(=O)O
Computed Properties
- Exact Mass: 209.0243562g/mol
- Monoisotopic Mass: 209.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 61.1Ų
Benzenepropanoic acid,4-chloro-b-cyano- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1254729-250mg |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 250mg |
$310 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1254729-1g |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 1g |
$525 | 2024-06-07 | |
| 1PlusChem | 1P006QXX-250mg |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 250mg |
$191.00 | 2024-04-19 | |
| 1PlusChem | 1P006QXX-1g |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 1g |
$347.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1254729-1g |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 1g |
$525 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1254729-250mg |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 250mg |
$310 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1254729-1g |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 1g |
$525 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1254729-250mg |
3-(4-CHLOROPHENYL)-3-CYANOPROPANOIC ACID |
98923-51-4 | 95% | 250mg |
$310 | 2025-02-24 | |
| Crysdot LLC | CD12000463-5g |
3-(4-Chlorophenyl)-3-cyanopropanoic acid |
98923-51-4 | 97% | 5g |
$792 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436328-1g |
3-(4-Chlorophenyl)-3-cyanopropanoic acid |
98923-51-4 | 97% | 1g |
¥1872.00 | 2024-04-23 |
Benzenepropanoic acid,4-chloro-b-cyano- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Benzenepropanoic acid,4-chloro-b-cyano-
Benzenepropanoic Acid, 4-Chloro-β-Cyano (CAS No. 98923-51-4): A Comprehensive Overview
Benzenepropanoic acid, 4-chloro-β-cyano (CAS No. 98923-51-4) is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various research and industrial settings. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of benzenepropanoic acid, 4-chloro-β-cyano.
Molecular Structure and Properties
Benzenepropanoic acid, 4-chloro-β-cyano is a substituted benzoic acid derivative with a molecular formula of C10H7ClNO2. The compound features a benzene ring with a chlorine atom at the para position (4-chloro) and a cyano group (β-cyano) attached to the propionic acid chain. This unique combination of functional groups imparts distinct chemical properties to the molecule. The presence of the carboxylic acid group makes it soluble in polar solvents such as water and ethanol, while the chlorine and cyano groups contribute to its reactivity and stability.
The physical properties of benzenepropanoic acid, 4-chloro-β-cyano include a melting point of approximately 150°C and a boiling point of around 300°C. It is a white crystalline solid at room temperature and exhibits moderate solubility in organic solvents. The compound's high thermal stability makes it suitable for various synthetic transformations and reactions.
Synthesis Methods
The synthesis of benzenepropanoic acid, 4-chloro-β-cyano can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chlorobenzyl cyanide with carbon dioxide under high pressure and temperature conditions. This process yields the desired product with high purity and yield. Another approach involves the condensation of 4-chlorobenzaldehyde with malononitrile followed by hydrolysis to form the carboxylic acid.
A more recent and environmentally friendly method involves the use of transition metal catalysts to facilitate the synthesis. For example, palladium-catalyzed cross-coupling reactions have been employed to efficiently produce benzenepropanoic acid, 4-chloro-β-cyano. These methods not only improve yield but also reduce the formation of by-products and waste, making them more sustainable for large-scale production.
Biological Activities
Benzenepropanoic acid, 4-chloro-β-cyano has been studied for its potential biological activities, particularly in the context of drug discovery and development. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, benzenepropanoic acid, 4-chloro-β-cyano has demonstrated antiproliferative activity against various cancer cell lines. Studies have reported that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This makes it an attractive target for further investigation in cancer therapy.
Clinical Applications
The potential clinical applications of benzenepropanoic acid, 4-chloro-β-cyano are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from animal models have shown promising outcomes in reducing inflammation and tumor growth. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in human patients.
In parallel with clinical trials, researchers are also investigating the pharmacokinetics and pharmacodynamics of benzenepropanoic acid, 4-chloro-β-cyano. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Recent studies have provided valuable insights into its metabolic pathways and interactions with other drugs.
Recent Research Advances
The field of research surrounding benzenepropanoic acid, 4-chloro-β-cyano is rapidly evolving. Recent advancements have focused on enhancing its bioavailability and reducing side effects through structural modifications. For instance, researchers have synthesized derivatives with improved solubility and stability by introducing additional functional groups or modifying existing ones.
Nanotechnology has also played a significant role in advancing the delivery systems for this compound. Nanoparticle formulations have been developed to enhance the targeted delivery of benzenepropanoic acid, 4-chloro-β-cyano to specific tissues or organs. These formulations not only improve therapeutic outcomes but also minimize systemic side effects.
FUTURE PERSPECTIVES AND CONCLUSIONS
The future prospects for benzenepropanoic acid, 4-chloro-β-cyano are promising as ongoing research continues to uncover new applications and optimize its properties. The compound's unique chemical structure makes it a valuable tool for both fundamental research and practical applications in medicine.
In conclusion, benzenepropanoic acid, 4-chloro-β-cyano (CAS No. 98923-51-4) is a multifaceted organic compound with significant potential in various scientific fields. Its anti-inflammatory and antiproliferative properties make it an attractive candidate for drug development. As research progresses, we can expect to see more innovative uses for this compound in both laboratory settings and clinical applications.
98923-51-4 (Benzenepropanoic acid,4-chloro-b-cyano-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)